4-Phenylcarbonylaminobenzylamine
Overview
Description
4-Phenylcarbonylaminobenzylamine is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is also known as PCAB and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-Phenylcarbonylaminobenzylamine is not fully understood. However, it has been suggested that PCAB may act as an inhibitor of certain enzymes, including acetylcholinesterase and tyrosine kinase. These enzymes are involved in various cellular processes, and their inhibition may lead to the therapeutic effects of PCAB.
Biochemical and Physiological Effects:
PCAB has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce blood glucose levels in diabetic mice, and improve memory function in Alzheimer's disease models. PCAB has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using PCAB in lab experiments is its potential as a therapeutic agent. PCAB has shown promising results in various disease models, and its use in drug development may lead to the development of new treatments. However, one limitation of using PCAB in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 4-Phenylcarbonylaminobenzylamine. One direction is the development of new drugs based on PCAB. The inhibition of acetylcholinesterase and tyrosine kinase may be a promising target for the development of new drugs for the treatment of various diseases. Another direction is the study of the mechanism of action of PCAB. Further research may lead to a better understanding of the biochemical and physiological effects of PCAB. Additionally, the development of new methods for the synthesis of PCAB may lead to improved purity and bioavailability of the compound.
Synthesis Methods
The synthesis of 4-Phenylcarbonylaminobenzylamine involves the reaction of 4-aminobenzylamine with phenyl isocyanate. This reaction results in the formation of PCAB as a white crystalline solid. The purity of the compound can be improved through recrystallization.
Scientific Research Applications
PCAB has been studied for its potential applications in various fields of scientific research. It has shown promising results as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. PCAB has also been studied for its potential use in the development of new drugs and as a tool for studying cellular processes.
properties
IUPAC Name |
N-[4-(aminomethyl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c15-10-11-6-8-13(9-7-11)16-14(17)12-4-2-1-3-5-12/h1-9H,10,15H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNIJTMGXVKXZQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide hydrochloride](/img/structure/B7451295.png)
![3-(2-aminoethoxy)-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]propanamide hydrochloride](/img/structure/B7451306.png)
![3-[2-(2-aminoethoxy)ethoxy]-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]propanamide hydrochloride](/img/structure/B7451308.png)
![N-[2-(1H-1,3-benzimidazol-2-yl)ethyl]pentanamide](/img/structure/B7451316.png)
![1-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]-3,6,9,12-tetraoxapentadecan-15-amide hydrochloride](/img/structure/B7451323.png)
![4,4,5,5-Tetramethyl-2-[(thian-3-ylidene)methyl]-1,3,2-dioxaborolane](/img/structure/B7451406.png)
